Cas no 436096-95-6 ((2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine)

(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine is a synthetic amine derivative featuring both a methoxy-substituted benzyl group and a morpholine-propyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The methoxy group enhances electron density, while the morpholine ring contributes to solubility and conformational flexibility. Its structural features make it suitable for applications in ligand design, particularly for targeting receptors or enzymes where such functional groups are advantageous. The compound's stability and well-defined reactivity profile further support its utility in synthetic organic chemistry and drug discovery efforts.
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine structure
436096-95-6 structure
Product Name:(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
CAS No:436096-95-6
MF:C15H24N2O2
MW:264.363264083862
CID:331075
PubChem ID:2990524
Update Time:2025-10-31

(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Methoxybenzyl)-3-morpholinopropan-1-amine
    • (2-METHOXY-BENZYL)-(3-MORPHOLIN-4-YL-PROPYL)-AMINE
    • 4-Morpholinepropanamine,N-[(2-methoxyphenyl)methyl]-
    • 6028634
    • ZERENEX E
    • AKOS000284695
    • AN-465/41851981
    • N-[(2-methoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
    • CS-0323164
    • A826376
    • N-(2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine
    • 436096-95-6
    • (2-Methoxybenzyl)-(3-morpholin-4-yl-propyl)amine
    • FT-0644668
    • (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)amine
    • [(2-methoxyphenyl)methyl][3-(morpholin-4-yl)propyl]amine
    • (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
    • MDL: MFCD01475413
    • Inchi: 1S/C15H24N2O2/c1-18-15-6-3-2-5-14(15)13-16-7-4-8-17-9-11-19-12-10-17/h2-3,5-6,16H,4,7-13H2,1H3
    • InChI Key: WWBKAIQMRPAGKO-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 264.18400
  • Monoisotopic Mass: 264.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 33.7Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 386.1 °C at 760 mmHg
  • Flash Point: 187.3 °C
  • PSA: 33.73000
  • LogP: 1.83590
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine Security Information

(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010768-500mg
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
436096-95-6
500mg
3251CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010768-1g
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
436096-95-6
1g
5005CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010768-500mg
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
436096-95-6
500mg
3251.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010768-1g
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
436096-95-6
1g
5005.0CNY 2021-07-13
Chemenu
CM304083-1g
N-(2-Methoxybenzyl)-3-morpholinopropan-1-amine
436096-95-6 95%
1g
$323 2023-01-09
TRC
M011075-50mg
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
436096-95-6
50mg
$ 100.00 2022-06-04
TRC
M011075-100mg
(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
436096-95-6
100mg
$ 160.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393834-1g
N-(2-methoxybenzyl)-3-morpholinopropan-1-amine
436096-95-6 95+%
1g
¥3034.00 2024-05-13
Ambeed
A589679-1g
N-(2-Methoxybenzyl)-3-morpholinopropan-1-amine
436096-95-6 95+%
1g
$294.0 2025-04-19

Additional information on (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine

Recent Advances in the Study of (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine (CAS: 436096-95-6)

The compound (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine, with the CAS number 436096-95-6, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a methoxy-benzyl group with a morpholine-propylamine moiety, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary studies suggest that (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine exhibits affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. This has led to hypotheses about its potential applications in neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. Researchers are particularly interested in its ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

In terms of synthetic chemistry, recent advancements have focused on optimizing the production of 436096-95-6 with higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic method that reduces byproduct formation during synthesis. This development is crucial for scaling up production for potential clinical trials. The study also highlighted the compound's stability under various physiological conditions, an important consideration for drug development.

Pharmacokinetic studies of (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine have revealed interesting metabolic pathways. The compound appears to undergo extensive first-pass metabolism, with the morpholine ring being particularly susceptible to enzymatic modification. Researchers have identified several major metabolites, some of which retain biological activity. This finding has prompted investigations into whether these metabolites contribute to the overall pharmacological effects observed in vivo.

Recent in vitro and in vivo studies have explored the compound's potential anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 436096-95-6 significantly inhibits the production of pro-inflammatory cytokines in macrophage cell lines. The mechanism appears to involve modulation of NF-κB signaling pathways. These findings suggest potential applications in inflammatory conditions, though further research is needed to validate these effects in more complex biological systems.

The safety profile of (2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine is currently under investigation. Preliminary toxicology studies indicate a relatively wide therapeutic window in animal models, with no significant organ toxicity observed at therapeutic doses. However, researchers caution that comprehensive safety assessments, including long-term toxicity studies, will be necessary before considering clinical applications. These studies are particularly important given the compound's structural similarity to known psychoactive substances.

Future research directions for 436096-95-6 include structure-activity relationship (SAR) studies to optimize its pharmacological profile. Computational modeling suggests that modifications to the methoxy-benzyl group could enhance receptor selectivity. Additionally, formulation studies are underway to improve the compound's solubility and bioavailability, which could significantly impact its therapeutic potential. The coming years are likely to see increased research activity around this promising molecule as its various biological activities become better understood.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk